Cas no 2229560-81-8 (1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229560-81-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6599651
• PubChem ID: 165714269
• Update Time: 2025-10-28

1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid
• 1-[(quinolin-7-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1759383
• 2229560-81-8

• Inchi： 1S/C14H13NO2/c16-13(17)14(5-6-14)9-10-3-4-11-2-1-7-15-12(11)8-10/h1-4,7-8H,5-6,9H2,(H,16,17)
• InChI Key： VTICALFBGAXORM-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC3=CC=CN=C3C=2)CC1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid

1-(Quinolin-7-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 2229560-81-8, known as 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid, has emerged as a significant molecule of interest due to its unique structural properties and potential applications in various fields. This compound is a derivative of quinoline, a heterocyclic aromatic compound, and cyclopropane carboxylic acid, making it a hybrid structure with intriguing chemical characteristics.

The quinolin-7-yl group in the molecule contributes to its aromaticity and potential for various chemical reactions. Quinoline derivatives are well-known for their biological activities, including antimicrobial, antifungal, and anticancer properties. The integration of this group with the cyclopropane carboxylic acid moiety introduces a novel dimension to its chemical behavior, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis and characterization of 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid. Researchers have explored various synthetic pathways to optimize its production, including coupling reactions and cyclization processes. These studies have highlighted the importance of stereochemistry in determining the compound's stability and reactivity. The cyclopropane ring, being highly strained, plays a crucial role in the molecule's reactivity and potential for participation in ring-opening reactions.

The methylcyclopropane moiety in the compound adds another layer of complexity to its structure. This group is known for its ability to act as a leaving group in certain reactions, making it a valuable component in organic synthesis. The combination of this group with the quinoline derivative opens up possibilities for designing new drug candidates or advanced materials with tailored properties.

From an application standpoint, 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes or receptors, making it a candidate for drug discovery programs. Recent research has also explored its role as a building block in constructing more complex molecules with enhanced bioavailability and efficacy.

In terms of environmental impact, the compound's biodegradability and toxicity have been subjects of recent investigations. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and use. Preliminary studies suggest that the compound exhibits moderate biodegradability under specific conditions, but further research is needed to fully assess its environmental impact.

The synthesis of 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid involves multiple steps, including nucleophilic aromatic substitution and cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to minimize waste and improve efficiency in the synthesis process.

One of the most exciting aspects of this compound is its versatility in participating in various chemical transformations. For instance, the quinoline moiety can undergo oxidation or reduction reactions to yield derivatives with different functional groups. Similarly, the cyclopropane ring can be opened under specific conditions to form larger ring structures or other reactive intermediates.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid. Quantum mechanical calculations have revealed key orbital interactions that govern its reactivity towards nucleophiles and electrophiles. These findings are invaluable for designing new synthetic routes and predicting the behavior of related compounds.

In conclusion, 1-(quinolin-7-yl)methylcyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its potential applications span across medicinal chemistry, materials science, and environmental studies, making it a subject of ongoing research interest. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.